Cas no 1368799-14-7 (5-fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride)

• Product Name: 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride
• CAS No: 1368799-14-7
• MF: C₇H₃ClFNO₄S
• MW: 251.619423151016
• MDL: MFCD21875880
• CID: 4594087
• Update Time: 2025-06-08

5-fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
• 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride
• 6-Benzoxazolesulfonyl chloride, 5-fluoro-2,3-dihydro-2-oxo-
• F51215
• A908131
• 5-fluoro-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride

• MDL： MFCD21875880
• Inchi： 1S/C7H3ClFNO4S/c8-15(12,13)6-2-5-4(1-3(6)9)10-7(11)14-5/h1-2H,(H,10,11)
• InChI Key： AVWYCZNTEYZBFK-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC2=C(C=1)OC(N2)=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride

Comprehensive Overview of 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride (CAS No. 1368799-14-7)

5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride (CAS No. 1368799-14-7) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both fluoro and sulfonyl chloride functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated benzoxazole derivatives has surged due to their role in drug discovery and material science. Researchers are particularly interested in 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride for its potential in designing enzyme inhibitors and antimicrobial agents. Its unique structure allows for selective modifications, enabling the development of novel compounds with improved efficacy and reduced side effects.

The compound's CAS No. 1368799-14-7 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. These queries highlight the need for detailed technical data, which is critical for ensuring reproducibility in research and industrial applications.

One of the trending topics in organic chemistry is the development of green synthesis methods for sulfonyl chlorides. 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride is no exception, as researchers explore eco-friendly alternatives to traditional chlorination processes. This aligns with the global push toward sustainable chemistry, reducing hazardous byproducts and energy consumption.

Another area of interest is the compound's potential in bioconjugation and proteomics. Its reactive sulfonyl chloride group can form stable bonds with amino acids, making it useful for labeling proteins and peptides. This application is particularly relevant in drug delivery systems and diagnostic tools, where precision and stability are paramount.

From a commercial perspective, 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride is supplied by specialized chemical manufacturers who adhere to stringent quality standards. Buyers often seek information on purity levels, packaging options, and storage recommendations to ensure optimal performance in their applications. Proper handling and storage are essential to maintain the compound's integrity over time.

In summary, 5-Fluoro-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride (CAS No. 1368799-14-7) is a versatile and highly functionalized compound with broad applications in modern chemistry. Its relevance in drug development, material science, and bioconjugation underscores its value to researchers and industries alike. As scientific advancements continue, this compound is likely to play an even more prominent role in innovative solutions.